Cas no 1388031-41-1 (2-Bromo-6-Chloro-1h-BenzoDImidazole)

• Product Name: 2-Bromo-6-Chloro-1h-BenzoDImidazole
• CAS No: 1388031-41-1
• MF: C₇H₄BrClN₂
• MW: 231.477059364319
• MDL: MFCD22562661
• CID: 2503213
• PubChem ID: 18966907
• Update Time: 2025-10-16

2-Bromo-6-Chloro-1h-BenzoDImidazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-chloro-1H-benzo[d]imidazole
• AK543190
• 2-bromo-6-chloro-1H-benzimidazole
• 2-Bromo-5-chloro-1H-benzimidazole
• FCH2287652
• 2-Bromo-6-chloro-1h-1,3-benzodiazole
• AKOS027461149
• DS-19214
• SCHEMBL9305046
• MFCD22562661
• C72550
• 2-bromo-5-chloro-1H-1,3-benzodiazole
• 1388031-41-1
• 2-Bromo-6-Chloro-1h-BenzoDImidazole

• MDL： MFCD22562661
• Inchi： 1S/C7H4BrClN2/c8-7-10-5-2-1-4(9)3-6(5)11-7/h1-3H,(H,10,11)
• InChI Key： IAEGJEFWTVJXPB-UHFFFAOYSA-N
• SMILES： BrC1=NC2C=CC(=CC=2N1)Cl

Computed Properties

• Exact Mass: 229.92464g/mol
• Monoisotopic Mass: 229.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 28.7

Experimental Properties

• Color/Form: No date available
• Density: 1.9±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 380.9±34.0 °C at 760 mmHg
• Flash Point: 184.2±25.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Bromo-6-Chloro-1h-BenzoDImidazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Bromo-6-Chloro-1h-BenzoDImidazole

Introduction to 2-Bromo-6-Chloro-1h-BenzoDImidazole (CAS No. 1388031-41-1)

2-Bromo-6-Chloro-1h-BenzoDImidazole, with the CAS number 1388031-41-1, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoimidazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and antiparasitic properties. The presence of bromine and chlorine substituents on the benzoimidazole ring imparts unique chemical and biological characteristics, making it a valuable candidate for various applications.

The molecular structure of 2-Bromo-6-Chloro-1h-BenzoDImidazole consists of a benzoimidazole core with a bromine atom at the 2-position and a chlorine atom at the 6-position. This specific arrangement of substituents not only enhances the compound's stability but also modulates its interactions with biological targets. The bromine and chlorine atoms are known to influence the lipophilicity and electronic properties of the molecule, which can significantly affect its pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the potential of 2-Bromo-6-Chloro-1h-BenzoDImidazole in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent antifungal activity against several clinically relevant fungal pathogens, including Candida albicans and Aspergillus fumigatus. The researchers found that the bromine and chlorine substituents play a crucial role in enhancing the compound's ability to disrupt fungal cell membranes, leading to increased permeability and cell death.

In addition to its antifungal properties, 2-Bromo-6-Chloro-1h-BenzoDImidazole has shown promise as an antibacterial agent. A study conducted by a team of researchers at the University of California, San Francisco, demonstrated that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria. The mechanism of action involves interfering with bacterial DNA replication and protein synthesis, making it a potential candidate for developing new antibiotics to combat multidrug-resistant bacterial infections.

The antiparasitic potential of 2-Bromo-6-Chloro-1h-BenzoDImidazole has also been explored. A study published in Parasitology Research in 2023 reported that this compound exhibits significant activity against protozoan parasites such as Plasmodium falciparum, the causative agent of malaria. The researchers found that the compound interferes with parasite metabolism and disrupts essential cellular processes, leading to parasite death. These findings suggest that 2-Bromo-6-Chloro-1h-BenzoDImidazole could be further developed as a novel antimalarial drug.

Beyond its direct biological activities, 2-Bromo-6-Chloro-1h-BenzoDImidazole has been used as a building block in the synthesis of more complex molecules with enhanced therapeutic properties. For example, researchers at Harvard University have utilized this compound as a key intermediate in the development of novel anticancer agents. By attaching various functional groups to the benzoimidazole core, they were able to create compounds with improved selectivity and reduced toxicity compared to existing treatments.

The synthetic accessibility of 2-Bromo-6-Chloro-1h-BenzoDImidazole is another factor contributing to its popularity in research laboratories. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. One notable method involves the cyclization of 2-bromoaniline and glycolic acid followed by chlorination at the 6-position. This synthetic strategy allows for easy modification of the molecule, facilitating structure-activity relationship (SAR) studies and optimization for specific therapeutic applications.

In conclusion, 2-Bromo-6-Chloro-1h-BenzoDImidazole (CAS No. 1388031-41-1) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing new drugs targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a promising lead compound for future drug discovery efforts.